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Compound of Interest

Compound Name: Nonanamide

Cat. No.: B072023 Get Quote

This technical guide provides an in-depth overview of Nonanamide (CAS No. 1120-07-6), a

straight-chain saturated fatty amide. The document is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its chemical and physical

properties, synthesis, applications, and biological significance.

Core Properties of Nonanamide
Nonanamide, also known as pelargonamide, is a waxy solid at room temperature. Its

fundamental identifiers and physicochemical properties are summarized in the tables below.

Table 1: Chemical Identifiers and Molecular Properties of Nonanamide

Identifier Value

CAS Number 1120-07-6

Molecular Formula C₉H₁₉NO

Molecular Weight 157.25 g/mol

IUPAC Name nonanamide

Synonyms Pelargonamide, Nonamide, Nonan-1-amide

Table 2: Physicochemical Properties of Nonanamide
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Property Value

Melting Point 99.5 °C

Boiling Point 281.94 °C (estimate)

Density 0.8394 g/cm³

Solubility Slightly soluble in chloroform. Insoluble in water.

Flash Point 129.2 °C

Vapor Pressure 0.00213 mmHg at 25°C

Refractive Index 1.4248 (estimate)

Synthesis of Nonanamide
Nonanamide can be synthesized through various methods. A common laboratory-scale

preparation involves the reaction of nonanoyl chloride with ammonia. This is a standard

amidation reaction where the acyl chloride is converted to the primary amide.

Experimental Protocol: Synthesis of Nonanamide from
Nonanoyl Chloride
This protocol details the synthesis of nonanamide via the reaction of nonanoyl chloride with an

aqueous solution of ammonia.

Materials:

Nonanoyl chloride

Aqueous ammonia (28-30%)

Dichloromethane (CH₂Cl₂)

Distilled water

Anhydrous magnesium sulfate (MgSO₄)
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Round-bottom flask

Stirring apparatus

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a 250 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel,

dissolve nonanoyl chloride (1 equivalent) in dichloromethane (100 mL).

Cool the flask in an ice bath to 0-5 °C.

Slowly add an excess of concentrated aqueous ammonia (3 equivalents) to the stirred

solution via the dropping funnel. Maintain the temperature below 10 °C during the addition.

After the addition is complete, allow the mixture to warm to room temperature and stir for an

additional 1-2 hours.

Transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with distilled water (2 x 50 mL) and brine (1 x 50 mL).

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator.

The resulting crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water) to yield pure nonanamide.

Synthesis Workflow Diagram
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The following diagram illustrates the key steps in the synthesis of nonanamide from nonanoyl

chloride.

Starting Materials

Reaction and Workup

Final Product

Nonanoyl Chloride in Dichloromethane

Amidation Reaction
(0-5 °C)

Aqueous Ammonia

Aqueous Workup
(Washing and Extraction)

Drying of Organic Phase

Solvent Evaporation

Recrystallization

Pure Nonanamide
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Synthesis workflow for nonanamide.

Applications
Nonanamide has a variety of applications across different industries:

Chemical Intermediate: It serves as a precursor in the synthesis of other chemicals, most

notably nonivamide (pelargonic acid vanillylamide or PAVA), a synthetic capsaicinoid.

Flavoring Agent: In the food industry, nonanamide is used as a flavoring agent.

Agriculture: It has applications as an insecticide and herbicide.

Pharmaceutical Research: Nonanamide is investigated for its potential as a topical

analgesic.

Biological Activity and Signaling Pathways
While nonanamide itself is studied for its potential analgesic properties, its derivative,

nonivamide, is a well-characterized agonist of the Transient Receptor Potential Vanilloid 1

(TRPV1) receptor. The TRPV1 receptor is a non-selective cation channel that is involved in the

detection and transduction of nociceptive stimuli, including heat and capsaicin.

The mechanism of action for nonivamide provides a valuable model for understanding the

potential biological activity of related fatty acid amides. Activation of the TRPV1 receptor by an

agonist like noniv
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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